3-bromo-2,2-dimethylpropanal
Overview
Description
“3-bromo-2,2-dimethylpropanal” is an organic compound with the linear formula BrCH2C(CH3)2CH2OH . It has a molecular weight of 167.04 .
Synthesis Analysis
The synthesis of “3-bromo-2,2-dimethylpropanal” has been studied in the literature . One method involves the oxidation of 3-Bromo-2,2-dimethyl-1-propanol with pyridinium chlorochromate, mixed with silica, in dichloromethane .
Molecular Structure Analysis
The molecular structure of “3-bromo-2,2-dimethylpropanal” has been analyzed using methods such as Density Functional Theory (DFT) and Hartree-Fock (HF) . The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G(d,p) level of theory .
Chemical Reactions Analysis
The decomposition reactions of “3-bromo-2,2-dimethylpropanal” have been studied . For instance, one study investigated the decomposition reactions of the compound, including the X-ray structure of the trimer of 2: 2,4,6-tris-(2-bromo-1,1-dimethyl-ethyl)-1,3,5-trioxane .
Physical And Chemical Properties Analysis
“3-bromo-2,2-dimethylpropanal” is a liquid at room temperature . It has a refractive index of 1.479 (lit.) and a density of 1.358 g/mL at 25 °C (lit.) . The boiling point is 184-187 °C (lit.) .
Scientific Research Applications
Synthesis and Characterization
Improved Synthesis : A study by Jauch (2000) revisited the synthesis of 3-bromo-2,2-dimethyl-propanal, offering a more reliable method using TEMPO catalyzed oxidation (Jauch, 2000).
Synthesis in Chromene Derivatives : Asheri, Habibi-Khorassani, and Shahraki (2016) synthesized dimethyl 6-bromo-2H-chromene-2,3-dicarboxylate, a compound related to 3-bromo-2,2-dimethylpropanal, highlighting its importance in the synthesis of drugs including anticancer drugs (Asheri, Habibi-Khorassani, & Shahraki, 2016).
Applications in Organic Chemistry
Microwave-Assisted Synthesis : Zheng, Reid, Lin, and Wang (2006) developed a microwave-assisted method for the synthesis of ethynylarylboronates, using a compound similar to 3-bromo-2,2-dimethylpropanal, for constructing carbohydrate fluorescent sensors (Zheng, Reid, Lin, & Wang, 2006).
Gemfibrozil Synthesis : A study by Glushkov et al. (1995) mentioned the use of a related compound in the synthesis of Gemfibrozil, a pharmaceutical for treating atherosclerosis (Glushkov, L'vov, Sizova, Davydova, Sanzharova, Polyakova, & Balashova, 1995).
Specialized Organic Reactions
Phenothiazine Synthesis : Sharma, Gupta, Gautam, and Gupta (2002) reported the synthesis of 3-bromo/1,2-dimethylphenothiazines through Smiles rearrangement, a process important in the development of pharmaceuticals (Sharma, Gupta, Gautam, & Gupta, 2002).
s-Trioxane Synthesis : Tarbutton and Valente (2010) described the synthesis of s-trioxane derivatives from 3-chloro-2,2-dimethylpropanal, a compound similar to 3-bromo-2,2-dimethylpropanal, indicating its utility in creating new compounds (Tarbutton & Valente, 2010).
Mechanism of Action
The mechanism of action of “3-bromo-2,2-dimethylpropanal” is not explicitly mentioned in the retrieved papers. However, the decomposition reactions of the compound have been studied .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-bromo-2,2-dimethylpropanal |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9BrO/c1-5(2,3-6)4-7/h4H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVWHYUOSZCHDOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CBr)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50446737 |
Source
|
| Record name | Propanal, 3-bromo-2,2-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50446737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Propanal, 3-bromo-2,2-dimethyl- | |
CAS RN |
34795-31-8 |
Source
|
| Record name | Propanal, 3-bromo-2,2-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50446737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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